Cas no 1477643-18-7 (2-(methoxymethyl)pentane-1-sulfonyl chloride)

• Product Name: 2-(methoxymethyl)pentane-1-sulfonyl chloride
• CAS No: 1477643-18-7
• MF: C₇H₁₅ClO₃S
• MW: 214.710200548172
• CID: 5797471
• PubChem ID: 65012601
• Update Time: 2025-06-29

2-(methoxymethyl)pentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)pentane-1-sulfonyl chloride
• AKOS014344649
• EN300-1144842
• 1477643-18-7

• Inchi： 1S/C7H15ClO3S/c1-3-4-7(5-11-2)6-12(8,9)10/h7H,3-6H2,1-2H3
• InChI Key： WJDFRRQAQWPUTL-UHFFFAOYSA-N
• SMILES： ClS(CC(COC)CCC)(=O)=O

Computed Properties

• Exact Mass: 214.0430432g/mol
• Monoisotopic Mass: 214.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(methoxymethyl)pentane-1-sulfonyl chloride

Introduction to 2-(methoxymethyl)pentane-1-sulfonyl chloride (CAS No. 1477643-18-7)

2-(methoxymethyl)pentane-1-sulfonyl chloride (CAS No. 1477643-18-7) is a versatile reagent in the field of organic synthesis and pharmaceutical chemistry. This compound is characterized by its unique structure, which includes a sulfonyl chloride functional group and a methoxymethyl substituent. The combination of these functional groups makes it an attractive candidate for various synthetic transformations and derivatizations.

The sulfonyl chloride moiety in 2-(methoxymethyl)pentane-1-sulfonyl chloride is highly reactive, making it useful in the formation of sulfonamides, sulfonate esters, and other sulfur-containing derivatives. This reactivity is particularly valuable in the synthesis of complex molecules, where precise control over functional group transformations is essential. The methoxymethyl group, on the other hand, provides steric and electronic effects that can influence the reactivity and selectivity of the compound in different synthetic contexts.

Recent research has highlighted the importance of 2-(methoxymethyl)pentane-1-sulfonyl chloride in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel antiviral agents. The compound was used to introduce a sulfonamide functionality into a series of prodrugs, which showed enhanced bioavailability and reduced toxicity compared to their parent compounds.

In another study, researchers at the University of California, Los Angeles (UCLA) explored the use of 2-(methoxymethyl)pentane-1-sulfonyl chloride in the synthesis of small molecule inhibitors for cancer treatment. The compound was employed to modify the side chains of several lead compounds, resulting in improved potency and selectivity against specific cancer cell lines. These findings underscore the potential of 2-(methoxymethyl)pentane-1-sulfonyl chloride as a key intermediate in drug discovery and development.

The physical properties of 2-(methoxymethyl)pentane-1-sulfonyl chloride are also noteworthy. It is a colorless liquid with a molecular weight of approximately 209.7 g/mol. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene, making it easy to handle and incorporate into various synthetic protocols. Its boiling point is around 150°C at atmospheric pressure, which allows for efficient distillation and purification processes.

In terms of safety and handling, 2-(methoxymethyl)pentane-1-sulfonyl chloride should be stored under dry conditions and protected from moisture to prevent hydrolysis. It is recommended to use appropriate personal protective equipment (PPE), such as gloves and goggles, when handling this compound due to its reactivity with water and other nucleophiles. Additionally, it is important to ensure proper ventilation in the laboratory to minimize exposure to vapors.

The environmental impact of 2-(methoxymethyl)pentane-1-sulfonyl chloride is another important consideration. While it is not classified as a hazardous waste under current regulations, responsible disposal practices should be followed to prevent contamination of water sources and soil. Proper waste management procedures should be implemented to ensure that any unused or waste material is disposed of safely and in compliance with local environmental regulations.

In conclusion, 2-(methoxymethyl)pentane-1-sulfonyl chloride (CAS No. 1477643-18-7) is a valuable reagent with a wide range of applications in organic synthesis and pharmaceutical chemistry. Its unique structure and reactivity make it an essential tool for researchers working on the development of new drugs and materials. As ongoing research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow even further.